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Compound of Interest

Compound Name: Heterophos

Cat. No.: B1199878 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Executive Summary
Heterophos, an organophosphorus insecticide and nematicide, presents a compelling subject

for a variety of research applications beyond its primary use in agriculture. As a potent inhibitor

of acetylcholinesterase (AChE), Heterophos serves as a valuable tool for studying the

cholinergic nervous system, the mechanisms of neurotoxicity, and the development of novel

antidotes for organophosphate poisoning. This technical guide provides a comprehensive

overview of the core properties of Heterophos, detailed experimental protocols for its study,

and a summary of its known toxicological data. Furthermore, it explores potential research

avenues in neurobiology, environmental science, and drug discovery, underpinned by an

understanding of the signaling pathways it modulates.

Core Properties of Heterophos
Heterophos, with the chemical name O-ethyl O-phenyl S-propyl phosphorothioate, is a

member of the organophosphate class of compounds. Its primary mechanism of action is the

irreversible inhibition of acetylcholinesterase (AChE), a critical enzyme responsible for the

hydrolysis of the neurotransmitter acetylcholine.[1][2] This inhibition leads to an accumulation of

acetylcholine at cholinergic synapses, resulting in overstimulation of nicotinic and muscarinic

receptors and subsequent neurotoxic effects.[1]

Chemical and Physical Properties:
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Property Value Reference

CAS Number 40626-35-5 [1]

Molecular Formula C₁₁H₁₇O₃PS MedKoo Biosciences

Molecular Weight 260.29 g/mol MedKoo Biosciences

Appearance Colorless to pale yellow liquid CymitQuimica

Odor Distinctive CymitQuimica

Solubility
Low in water, higher in organic

solvents
CymitQuimica

Toxicological Data:

While a specific IC₅₀ value for Heterophos's inhibition of acetylcholinesterase is not readily

available in the reviewed literature, the following toxicological data has been reported for a

compound with the same CAS number.

Parameter Species Route Value

LD₅₀ Rat Oral 1,890 mg/kg

LD₅₀ Rat Dermal > 2,000 mg/kg

Signaling Pathways and Mechanism of Action
The primary signaling pathway affected by Heterophos is the cholinergic pathway due to its

potent inhibition of acetylcholinesterase.
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Figure 1: Mechanism of Acetylcholinesterase Inhibition by Heterophos.

Beyond direct AChE inhibition, research on organophosphates suggests that downstream

effects and other signaling pathways may be involved in their overall toxicity. These can be

areas of interest for research using Heterophos as a tool compound:

Oxidative Stress: The overstimulation of cholinergic receptors can lead to excitotoxicity and

increased production of reactive oxygen species (ROS), resulting in oxidative stress and

cellular damage.

Dopaminergic and Glutamatergic Systems: Studies on other organophosphates have shown

dysregulation of dopamine and glutamate neurotransmission, suggesting potential cross-talk

between the cholinergic system and other neurotransmitter systems.

Neuroinflammation: Organophosphate exposure can trigger inflammatory responses in the

central nervous system, involving microglia and astrocytes.

Potential Research Applications
The well-defined mechanism of action of Heterophos makes it a valuable tool for various

research applications:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b1199878?utm_src=pdf-body-img
https://www.benchchem.com/product/b1199878?utm_src=pdf-body
https://www.benchchem.com/product/b1199878?utm_src=pdf-body
https://www.benchchem.com/product/b1199878?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1199878?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Neurobiology and Neurotoxicology:

Model for Organophosphate Poisoning: Heterophos can be used in in vitro and in vivo

models to study the pathophysiology of organophosphate poisoning.

Screening for Novel Antidotes: Researchers can use Heterophos-inhibited AChE as a

target to screen for new and more effective reactivators and neuroprotective agents.

Investigating Neuronal Signaling: It can be employed to probe the role of the cholinergic

system in various physiological and pathological processes.

Environmental Science and Ecotoxicology:

Biomarker Development: Studying the effects of Heterophos on non-target organisms can

aid in the development of sensitive biomarkers for environmental monitoring of

organophosphate contamination.

Toxicological Studies: Heterophos can be used as a reference toxicant in ecotoxicological

studies to assess the sensitivity of different species to organophosphate pesticides.

Drug Discovery and Development:

Target Validation: As a known inhibitor, Heterophos can be used in assays to validate

AChE as a therapeutic target for other indications.

Experimental Protocols
In Vitro Acetylcholinesterase Inhibition Assay (Ellman's
Method)
This colorimetric assay is a standard method for measuring AChE activity and its inhibition.

Materials:

Acetylcholinesterase (AChE) enzyme solution

Acetylthiocholine iodide (ATCI) substrate
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5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB, Ellman's reagent)

Phosphate buffer (pH 8.0)

Heterophos solution (in a suitable solvent like DMSO)

96-well microplate

Microplate reader

Procedure:

Prepare working solutions of AChE, ATCI, and DTNB in phosphate buffer.

In a 96-well plate, add a pre-determined amount of AChE enzyme solution to each well.

Add varying concentrations of Heterophos solution to the wells and incubate for a specific

period (e.g., 15 minutes) to allow for inhibitor binding. Include a control group with no

inhibitor.

Initiate the enzymatic reaction by adding the ATCI substrate and DTNB to each well.

Immediately measure the absorbance at 412 nm at regular intervals for a set period (e.g., 5

minutes) using a microplate reader. The rate of color change is proportional to the AChE

activity.

Calculate the percentage of inhibition for each Heterophos concentration compared to the

control.

The IC₅₀ value (the concentration of inhibitor that causes 50% inhibition of the enzyme

activity) can be determined by plotting the percentage of inhibition against the logarithm of

the inhibitor concentration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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